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Compound of Interest

Compound Name: C.I. Direct blue 75

Cat. No.: B15553033

For Researchers, Scientists, and Drug Development Professionals

Introduction

C.l. Direct Blue 75, a water-soluble, trisazo direct dye, is primarily utilized in the textile and
paper industries for its high affinity for cellulosic materials. Its application in biological research
IS an emerging area of interest, particularly for the visualization of cellulose-containing
structures, such as plant cell walls and certain microbial biofilms. This document provides
detailed protocols for the preparation and application of C.lI. Direct Blue 75 staining solutions
for research purposes.

Chemical Properties

A summary of the key chemical properties of C.l. Direct Blue 75 is presented in the table
below.
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Property Value

C.I. Name Direct Blue 75

C.l. Number 34220

Molecular Formula Ca2H25N7Nas013S4
Molecular Weight 1055.91 g/mol
CAS Number 6428-60-0
Appearance Dark blue powder
Solubility Soluble in water

Applications in Research

While traditionally an industrial dye, the strong affinity of C.l. Direct Blue 75 for cellulose
makes it a candidate for the following research applications:

e Plant Biology: Visualization of cell walls in plant tissue sections.
e Microbiology: Staining of cellulose-containing biofilms.

o Biomaterial Science: Characterization of cellulose-based scaffolds and materials.

Experimental Protocols
Preparation of 1% (w/v) C.l. Direct Blue 75 Stock
Solution

This protocol describes the preparation of a 1% (w/v) stock solution of C.I. Direct Blue 75 that
can be further diluted for working solutions.

Materials:
o C.lI. Direct Blue 75 powder (C.I. 34220)

¢ Distilled or deionized water
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Magnetic stirrer and stir bar
Volumetric flask (e.g., 100 mL)
Weighing paper/boat

Spatula

Filter paper (0.22 um or 0.45 pum pore size) and filtration apparatus

Procedure:

Weigh 1.0 g of C.I. Direct Blue 75 powder.

Add the powder to a beaker containing approximately 80 mL of distilled water.

Place the beaker on a magnetic stirrer and add a stir bar.

Stir the solution until the dye is completely dissolved. This may take several minutes.
Quantitatively transfer the dissolved dye solution to a 100 mL volumetric flask.

Rinse the beaker with a small amount of distilled water and add the rinsing to the volumetric
flask to ensure all the dye is transferred.

Bring the solution to a final volume of 100 mL with distilled water.
Stopper the flask and invert several times to ensure thorough mixing.

For optimal results, filter the solution using a 0.22 pum or 0.45 um filter to remove any
undissolved particles.

Store the stock solution in a clearly labeled, light-protected container at room temperature.

Protocol for Staining Plant Tissue Sections

This protocol provides a general guideline for staining paraffin-embedded plant tissue sections

with C.I. Direct Blue 75. Optimization may be required depending on the specific plant tissue

and desired staining intensity.
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Materials:

1% (w/v) C.l. Direct Blue 75 Stock Solution

e Distilled water

o Deparaffinization and rehydration reagents (e.g., Xxylene, ethanol series)
e Mounting medium

e Microscope slides with paraffin-embedded plant tissue sections

e Staining jars

o Coverslips

e Microscope

Procedure:

o Deparaffinization and Rehydration:

o Immerse slides in xylene to remove paraffin (2 changes, 5-10 minutes each).

o Rehydrate the sections by passing them through a graded series of ethanol solutions:
100%, 95%, 70%, and 50% ethanol (3-5 minutes each).

o Rinse with distilled water.
e Staining:

o Prepare a working staining solution by diluting the 1% stock solution with distilled water. A
starting dilution of 1:10 to 1:100 is recommended (resulting in a 0.1% to 0.01% solution).

o Immerse the rehydrated slides in the C.I. Direct Blue 75 working solution for 5-15
minutes. Staining time may need to be adjusted based on the tissue type and desired
color intensity.

e Washing:
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o Briefly rinse the slides in distilled water to remove excess stain.

e Dehydration and Mounting:

o Dehydrate the sections by passing them through a graded series of ethanol solutions:
50%, 70%, 95%, and 100% ethanol (3-5 minutes each).

o Clear the sections in xylene (2 changes, 5 minutes each).
o Apply a coverslip using an appropriate mounting medium.
 Visualization:

o Examine the stained sections under a light microscope. Cellulose-rich structures, such as
cell walls, should appear blue.

Experimental Workflow

The following diagram illustrates the general workflow for the preparation and application of C.I.
Direct Blue 75 staining solution for histological purposes.

Click to download full resolution via product page

Workflow for C.l. Direct Blue 75 Staining
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Disclaimer: The provided protocols are intended as a general guide. Researchers should
optimize these procedures for their specific applications and sample types. Always consult the
relevant Safety Data Sheet (SDS) before handling any chemicals.

 To cite this document: BenchChem. [Application Notes and Protocols: C.I. Direct Blue 75
Staining Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15553033#preparation-of-c-i-direct-blue-75-staining-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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